Cas no 130029-61-7 (Benzoic acid, 4-[[(trifluoroacetyl)amino]methyl]-)

• Product Name: Benzoic acid, 4-[[(trifluoroacetyl)amino]methyl]-
• CAS No: 130029-61-7
• MF: C₁₀H₈F₃NO₃
• MW: 247.17063331604
• CID: 1225076
• PubChem ID: 15895795
• Update Time: 2025-04-20

Benzoic acid, 4-[[(trifluoroacetyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(trifluoroacetyl)amino]methyl]-
• 4-[[(2,2,2-trifluoroacetyl)amino]methyl]benzoic acid
• 4-[(trifluoroacetamido)methyl]benzoic acid
• 4-(trifluoroacetyl)aminomethyl benzoic acid
• CS-0345295
• 4-[(2,2,2-Trifluoroacetamido)methyl]benzoic acid
• AKOS000299578
• SCHEMBL1435285
• MFCD11556563
• 4-(N-trifluoroacetylaminomethyl)benzoic acid
• DTXSID70579213
• Benzoic acid, 4-[[(2,2,2-trifluoroacetyl)amino]methyl]-
• 4-((2,2,2-trifluoroacetamido)methyl)benzoic acid
• EN300-7111937
• 4-([(Trifluoroacetyl)amino]methyl)benZoic acid
• 130029-61-7
• F78032

• Inchi： 1S/C10H8F3NO3/c11-10(12,13)9(17)14-5-6-1-3-7(4-2-6)8(15)16/h1-4H,5H2,(H,14,17)(H,15,16)
• InChI Key： NYYOENONPHUFDU-UHFFFAOYSA-N
• SMILES： FC(C(NCC1C=CC(C(=O)O)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 247.04564
• Monoisotopic Mass: 247.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 55.4